Cas no 1000339-56-9 (1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene)

1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene is a fluorinated aromatic compound characterized by its methoxy and trifluoromethoxy substituents, which impart unique electronic and steric properties. This structural configuration enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis, where electron-withdrawing groups are often required to modulate reactivity or stability. The trifluoromethoxy group, in particular, contributes to increased lipophilicity and metabolic resistance, making it valuable in the design of bioactive molecules. Its well-defined chemical structure ensures consistent performance in coupling reactions and other transformations. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres.
1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene structure
1000339-56-9 structure
Product Name:1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene
CAS No:1000339-56-9
MF:C9H9F3O2
MW:206.161773443222
CID:1029237
PubChem ID:26985616
Update Time:2025-11-02

1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene
    • 3-Methyl-5-(trifluoromethoxy)anisole
    • Benzene, 1-methoxy-3-methyl-5-(trifluoromethoxy)-
    • 1000339-56-9
    • SCHEMBL12994806
    • MFCD08741404
    • LCNOEWBAXFSPOO-UHFFFAOYSA-N
    • DTXSID10650454
    • Inchi: 1S/C9H9F3O2/c1-6-3-7(13-2)5-8(4-6)14-9(10,11)12/h3-5H,1-2H3
    • InChI Key: LCNOEWBAXFSPOO-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC(=CC(C)=C1)OC)(F)F

Computed Properties

  • Exact Mass: 206.05546401g/mol
  • Monoisotopic Mass: 206.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 18.5Ų

1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013002147-1g
3-Methyl-5-(trifluoromethoxy)anisole
1000339-56-9 97%
1g
$1460.20 2023-09-04
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